Cas no 77007-96-6 (2-chloro-4-phenyl-1,3,5-triazine)

2-chloro-4-phenyl-1,3,5-triazine structure
77007-96-6 structure
Product Name:2-chloro-4-phenyl-1,3,5-triazine
CAS No:77007-96-6
MF:C9H6ClN3
MW:191.617040157318
MDL:MFCD18431796
CID:4181143
PubChem ID:11636974
Update Time:2025-04-24

2-chloro-4-phenyl-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine, 2-chloro-4-phenyl-
    • 2-Chloro-4-phenyl-1,3,5-triazine
    • 77007-96-6
    • CS-0245079
    • Z1255390384
    • EN300-298929
    • CDA00796
    • SB73569
    • G55747
    • DB-192670
    • SCHEMBL9026332
    • 2-chloro-4-phenyl-1,3,5-triazine
    • MDL： MFCD18431796
    • Inchi： 1S/C9H6ClN3/c10-9-12-6-11-8(13-9)7-4-2-1-3-5-7/h1-6H
    • InChI Key： MVDYXUKNMGWCKS-UHFFFAOYSA-N
    • SMILES： N1=CN=C(C2=CC=CC=C2)N=C1Cl

Computed Properties

  • Exact Mass: 191.0250249Da
  • Monoisotopic Mass: 191.0250249Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 38.7Ų

2-chloro-4-phenyl-1,3,5-triazine Pricemore >>

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Enamine
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2-chloro-4-phenyl-1,3,5-triazine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:77007-96-6)2-chloro-4-phenyl-1,3,5-triazine
Order Number:A1051206
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:33
Price ($):552.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:77007-96-6)2-chloro-4-phenyl-1,3,5-triazine
A1051206
Purity:99%
Quantity:1g
Price ($):552.0
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